Cas no 2228445-02-9 (3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol)

• Product Name: 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol
• CAS No: 2228445-02-9
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6359246
• PubChem ID: 165845778
• Update Time: 2025-09-27

3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol
• 2228445-02-9
• EN300-1794178

• Inchi： 1S/C8H13NOS/c1-6-8(4-3-5-11)7(2)10-9-6/h11H,3-5H2,1-2H3
• InChI Key： ITQUFOUDBWBLPV-UHFFFAOYSA-N
• SMILES： SCCCC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Additional information on 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol

Introduction to 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol (CAS No. 2228445-02-9)

3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol, identified by the chemical identifier CAS No. 2228445-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse biological activities and roles in medicinal chemistry. The presence of a dimethyl-1,2-oxazol-4-yl moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

The molecular structure of 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol consists of a propane backbone substituted with a thiol (-SH) group at the terminal carbon and an oxazole ring linked via the fourth position of the oxazole. The dimethyl substitution on the oxazole ring enhances its stability and influences its electronic properties, making it an attractive component in the design of novel heterocyclic compounds. This structural feature has been exploited in various synthetic pathways to develop derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in thiazole derivatives as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors. The thiol group in 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol provides a nucleophilic site that can participate in various chemical reactions, including disulfide bond formation, which is crucial in protein modification and drug delivery systems. Additionally, the oxazole ring is known for its stability and ability to engage in hydrogen bonding, making it an ideal candidate for designing molecules with improved bioavailability and metabolic stability.

One of the most compelling aspects of 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol is its potential application in the development of pharmaceutical agents. Researchers have been exploring its use as an intermediate in synthesizing novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against bacterial infections due to their ability to disrupt bacterial cell membranes. The thiol group can react with bacterial proteins, leading to cell lysis and death, while the dimethyl-substituted oxazole ring enhances binding affinity to bacterial enzymes.

Moreover, the compound has shown potential in the field of neuroscience research. The unique structural features of 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol allow it to interact with neural receptors and enzymes involved in neurotransmission. Preliminary studies suggest that this compound may have neuroprotective effects by modulating pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the thiol group to form disulfide bonds with other biomolecules suggests its potential role in stabilizing protein structures critical for neural function.

The synthesis of 3-(dimethyl-1,2-oxazol-4-yl)propane-1-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in catalytic methods have enabled more efficient synthesis pathways, reducing reaction times and minimizing byproduct formation. The use of transition metal catalysts has been particularly effective in facilitating key bond-forming steps while maintaining high selectivity.

In terms of analytical characterization, 3-(dimethyl-1,2-oxtazol)-4-yi]propane-l-thi01 exhibits distinct spectral properties that can be utilized for identification and quantification purposes. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for elucidating its molecular structure, providing detailed information about proton environments and connectivity within the molecule. Mass spectrometry (MS) complements NMR data by confirming molecular weight and fragmentation patterns consistent with its proposed structure.

The physicochemical properties of this compound are also of significant interest for formulation development. Its solubility profile influences how it can be delivered orally or topically in pharmaceutical formulations. Researchers are exploring methods to enhance solubility through prodrug strategies or co-administration with solubilizing agents. Additionally, understanding its thermal stability helps in determining storage conditions and shelf life predictions for commercial products.

As research continues to uncover new applications for 3-(dimethyl-l ,2-oxtazol)-4-yi]propane-l-thi01, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical trials where efficacy against specific diseases can be evaluated under controlled conditions. The growing body of evidence supporting its potential makes this compound an exciting candidate for future drug development pipelines.

In conclusion,3-(dimethyl-l ,2-oxtazol)-4-yi]propane-l-thi01 (CAS No . 2228445 - 02 - 9) represents a promising area within medicinal chemistry due to its unique structural features . Its applications span across multiple therapeutic areas including antibacterial agents , neuroprotective drugs ,and enzyme inhibitors . With ongoing research efforts focused on optimizing synthesis methods , improving physicochemical properties ,and evaluating biological activity ,this compound holds significant promise as a building block for next-generation pharmaceuticals .